[(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)methyl](prop-2-yn-1-yl)(2,2,2-trifluoroethyl)amine

• IUPAC Name: N-[(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-yn-1-amine
• InChI: InChI=1S/C11H12F3N3O/c1-2-5-17(7-11(12,13)14)6-9-15-16-10(18-9)8-3-4-8/h1,8H,3-7H2
• InChI Key: QQFKLWCZMKZVRA-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC1=NN=C(O1)C2CC2)CC(F)(F)F
• Molecular Formula: C11H12F3N3O
• Molecular Weight: 259.23 g/mol
• CAS No.: 1444694-25-0

Description

The 1,3,4-oxadiazole compounds are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows to obtain structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.

Physical and Chemical Properties Analysis

The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Mechanism of Action

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. For example, some 1,2,4-oxadiazole derivatives were recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. In addition to medicinal application, these heterocycles were utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides.